Cas no 618-01-9 (3,4-dimethylbenzene-1-sulfonic acid)

• Product Name: 3,4-dimethylbenzene-1-sulfonic acid
• CAS No: 618-01-9
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• MDL: MFCD00068353
• CID: 465672
• PubChem ID: 14756
• Update Time: 2025-04-19

3,4-dimethylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3,4-dimethyl-
• 3,4-dimethylbenzenesulfonic acid
• (C6H3Me2-3,4)SO3H
• 3,4-Dimethyl-benzenesulfonic acid
• 3,4-Dimethyl-benzolsulfonsaeure
• Benzenesulfonic acid,3,4-dimethyl
• o-xylene-4-sulfonic acid
• o-Xylol-sulfonsaeure-(4)
• xylene sulphonic acid
• 3,4-Xylenesulfonic acid
• methyl p-toluenesulfonic acid
• 3,4-Dimethylbenzesulfonic acid
• 3,4-dimethylbenzenesulfonicAcid
• Xylenesulfonic Acid Sodium Salt
• 3,4-dimethylbenzene-1-sulfonic acid
• 3-DIMETHYLSULFAMOYL-BENZOICACID
• AM101035
• A913526
• DTXSID7048031
• WYCOJIVDCGJKDB-UHFFFAOYSA-N
• NS00003768
• AKOS006275416
• EN300-343761
• 618-01-9
• CHEMBL1624040
• SCHEMBL83885
• DB-356626
• G70257

• MDL： MFCD00068353
• Inchi： 1S/C8H10O3S/c1-6-3-4-8(5-7(6)2)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： WYCOJIVDCGJKDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 186.03500
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.286
• Melting Point: 81-83 ºC
• PSA: 62.75000
• LogP: 2.63090

3,4-dimethylbenzene-1-sulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C